Cas no 898412-20-9 (N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 898412-20-9
• MF: C₁₉H₂₆N₄O₃
• MW: 358.434744358063
• CID: 5481808
• Update Time: 2025-07-17

N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, N-[3-(3,5-dimethyl-1-piperidinyl)propyl]-2-hydroxy-4-oxo-
• N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C19H26N4O3/c1-13-10-14(2)12-22(11-13)8-5-7-20-17(24)16-18(25)21-15-6-3-4-9-23(15)19(16)26/h3-4,6,9,13-14,25H,5,7-8,10-12H2,1-2H3,(H,20,24)
• InChI Key： LCOUKSZPXQEMLP-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C(C(NCCCN1CC(C)CC(C)C1)=O)=C(O)N=2

Additional information on N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

Recent Advances in the Study of N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide (CAS: 898412-20-9)

The compound N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide (CAS: 898412-20-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrido[1,2-a]pyrimidine scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide to enhance its pharmacological profile. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and computational modeling, to improve the yield and purity of the compound. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific molecular targets, such as kinases and enzymes involved in inflammatory pathways. For instance, a recent publication in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the activity of a key kinase implicated in autoimmune diseases, with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for the development of novel therapeutics for conditions such as rheumatoid arthritis and psoriasis.

Pharmacokinetic evaluations have also been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide has favorable bioavailability and a reasonable half-life, making it a promising candidate for further development. However, challenges such as metabolic stability and potential drug-drug interactions require additional investigation to optimize its therapeutic index.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in oncology. A study published in Cancer Research highlighted its ability to induce apoptosis in certain cancer cell lines by modulating apoptotic pathways. This dual mechanism of action—targeting both inflammatory and oncogenic pathways—positions the compound as a versatile therapeutic agent with broad applications.

Despite these promising findings, several questions remain unanswered. For example, the exact binding mode of the compound to its molecular targets and its potential off-target effects warrant further exploration. Future studies should also focus on elucidating the structure-activity relationship (SAR) to guide the design of derivatives with improved efficacy and safety profiles.

In conclusion, N-3-(3,5-dimethylpiperidin-1-yl)propyl-2-hydroxy-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide (CAS: 898412-20-9) represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities, coupled with ongoing advancements in synthetic and pharmacological research, underscore its potential to address unmet medical needs. Continued interdisciplinary collaboration will be essential to translate these findings into clinically viable treatments.